Cas no 5032-98-4 (3-Oxo-3-phenyl-2-(triphenylphosphoranylidene)propanenitrile)

• Product Name: 3-Oxo-3-phenyl-2-(triphenylphosphoranylidene)propanenitrile
• CAS No: 5032-98-4
• MF: C₂₇H₂₀NOP
• MW: 405.427567481995
• CID: 3109810
• PubChem ID: 4419495
• Update Time: 2025-04-21

3-Oxo-3-phenyl-2-(triphenylphosphoranylidene)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-3-phenyl-2-(triphenylphosphoranylidene)propanenitrile
• 5032-98-4
• 3-OXO-3-PHENYL-2-(TRIPHENYLPHOSPHORANYLIDENE)PROPIONITRILE
• AKOS001019372
• Z56812996

• Inchi： 1S/C27H20NOP/c28-21-26(27(29)22-13-5-1-6-14-22)30(23-15-7-2-8-16-23,24-17-9-3-10-18-24)25-19-11-4-12-20-25/h1-20H
• InChI Key： AOOSUESTTXLSPH-UHFFFAOYSA-N
• SMILES： P(=C(C#N)C(C1C=CC=CC=1)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 405.128251259Da
• Monoisotopic Mass: 405.128251259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 40.9Ų